Cas no 153994-69-5 (Methyl 3-(1-aminoethyl)benzoate)

• Product Name: Methyl 3-(1-aminoethyl)benzoate
• CAS No: 153994-69-5
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• MDL: MFCD18432494
• CID: 1327873
• PubChem ID: 19933442
• Update Time: 2024-11-01

Methyl 3-(1-aminoethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(1-aminoethyl)benzoate
• 3-(1-Amino-ethyl)-benzoic acid methyl ester
• MFCD18432493
• SB33859
• SB31330
• JDYAYNLXJBZWGS-UHFFFAOYSA-N
• F53301
• CS-0106182
• DTXSID90601388
• EN300-1854698
• SB31120
• SCHEMBL3475787
• Methyl3-(1-aminoethyl)benzoate
• 153994-69-5
• (S)-3-(1-AMINO-ETHYL)-BENZOIC ACID METHYL ESTER
• methyl (S)-3-(1-aminoethyl)benzoate
• DB-351885
• (R)-3-(1-Amino-ethyl)-benzoic acid methyl ester

• MDL： MFCD18432494
• Inchi： 1S/C10H13NO2/c1-7(11)8-4-3-5-9(6-8)10(12)13-2/h3-7H,11H2,1-2H3
• InChI Key： JDYAYNLXJBZWGS-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=CC(=C1)C(C)N)=O

Computed Properties

• Exact Mass: 179.094628657g/mol
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters